Cas no 35943-35-2 (Triciribine)

Triciribine is a small-molecule inhibitor that selectively targets the serine/threonine protein kinase AKT (PKB), a key component of the PI3K/AKT/mTOR signaling pathway. Its primary advantage lies in its ability to potently inhibit all three AKT isoforms (AKT1, AKT2, and AKT3), making it a valuable tool for studying AKT-dependent cellular processes. Triciribine has demonstrated utility in preclinical research for investigating oncogenic signaling, apoptosis, and metabolic regulation. Its well-characterized mechanism of action and specificity for AKT phosphorylation inhibition enhance its reliability in experimental settings. The compound is particularly relevant in cancer research, where aberrant AKT activation is frequently observed. Triciribine is supplied with high purity, ensuring reproducibility in biochemical and cellular assays.

Triciribine structure

Product Name:Triciribine

CAS No:35943-35-2

MF:C₁₃H₁₆N₆O₄

MW:320.303941726685

MDL:MFCD00932413

CID:54515

PubChem ID:65399

Update Time:2025-06-08

Triciribine Chemical and Physical Properties

Names and Identifiers

- Triciribine
- 1,5-Dihydro-5-methyl-1-beta-D-ribofuranosyl-1,4,5,6,8-pentaazaacenaphthylen-3-amine
- API-2
- Tricirbine
- Triciribine (API-2,NSC 154020, HSCI1_000386,TCN,Tricyclic Nucleoside )
- 1,5-Dihydro-5-methyl-1-β-D-ribofuranosyl-1,4,5,6,8-pentaazaacenaphthylen-3-amine
- API-2 Akt
- NSC 154020
- PKB Signaling Inhibitor-2 Inhibitor V
- TCN
- Triciribinum [INN-Latin]
- 1,4,5,6,8-Pentaazaacenaphthylen-3-amine, 1,5-dihydro-5-methyl-1-beta-D-ribofuranosyl-
- 2421HMY9N6
- Tox21_111192
- 1,5-Dihydro-5-methyl-1-?-D-ribofuranosyl-1,4,5,6,8-pentaazaacenaphthylen-3-amine
- Tox21_111192_1
- Pentaazacentopthylene
- AKOS024456958
- NSC-154020
- CCG-100678
- CS-0968
- Triciribinum
- BDBM50369528
- SMR002530325
- API-2;NSC 154020;TCN
- SRI-10809-03
- BCPP000034
- Akt/PKB Signaling Inhibitor-2
- Inhibitor V
- TRICIRIBINE [WHO-DD]
- EX-A415
- NCGC00092314-02
- BRD-K80431395-001-01-6
- Q25326616
- CHEBI:65310
- DB12405
- NS00069245
- CHEMBL331237
- BRD-K80431395-001-09-9
- NSC-800957
- SCHEMBL61268
- NSC800957
- (2R,3R,4S,5R)-2-(5-amino-7-methyl-2,6,7,9,11-pentazatricyclo[6.3.1.04,12]dodeca-1(12),3,5,8,10-pentaen-2-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- CAS-35943-35-2
- Triciribine hydrate
- DTXCID4025743
- Triciribina [INN-Spanish]
- NCGC00092314-04
- (2R,3R,4S,5R)-2-(3-amino-5-methyl-1,4,5,6,8-pentaazaacenaphthylen-1(5H)-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- 5-methyl-1-(beta-D-ribofuranosyl)-1,5-dihydro-1,4,5,6,8-pentaazaacenaphthylen-3-amine
- DTXSID6045743
- 1,4,5,6,8-Pentaazaacenaphthylene, 3-amino-1,5-dihydro-5-methyl-1-beta-D-ribofuranosyl-
- s1117
- 1,4,5,6,8-Pentaazaacennaphthylen-3-amine, 1,5-dihydro-5-methyl-1-.beta.-D-ribofuranosyl-
- HMS3677I03
- NCGC00092314-06
- MFCD16879015
- 3-AMINO-1,5-DIHYDRO-5-METHYL-1-.BETA.-D-RIBOFURANOSYL-1,4,5,6,8-PENTAAZAACENAPHTHYLENE
- UNII-2421HMY9N6
- 3-Amino-1,5-dihydro-5-methyl-1-beta-D-ribofuranosyl-1,4,5,6,8-pentaazaacenaphthylene
- BiomolKI2_000078
- 35943-35-2
- 1,4,5,6,8-Pentaazaacennaphthylen-3-amine, 1,5-dihydro-5-methyl-1-beta-D-ribofuranosyl-
- AC-32686
- Tricyclic nucleoside
- MLS006011145
- HY-15457
- BRN 1171593
- NCGC00092314-01
- Triciribine [INN]
- API-2;Triciribine
- HMS3413I03
- Triciribina
- BRD-K80431395-001-07-3
- SDCCGSBI-0053458.P007
- BRD-K80431395-001-04-0
- 6-Amino-4-methyl-8-(b-D-ribofuranosyl)4H,8H-pyrrolo[4,3,2-de]pyrimido[4,5-c] pyridazine;Tricyclic Nucleoside;TCN
- NT08796
- MDL： MFCD00932413
- Inchi： 1S/C13H16N6O4/c1-18-11-7-5(10(14)17-18)2-19(12(7)16-4-15-11)13-9(22)8(21)6(3-20)23-13/h2,4,6,8-9,13,20-22H,3H2,1H3,(H2,14,17)/t6-,8-,9-,13-/m1/s1
- InChI Key： HOGVTUZUJGHKPL-HTVVRFAVSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C2C(N)=NN(C)C3=C2C1=NC=N3)O)O

Computed Properties

Exact Mass: 320.12300
Monoisotopic Mass: 320.123
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 507
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 142A^2
XLogP3: -1.6

Experimental Properties

Density: 1.2633 (rough estimate)
Melting Point: N/A℃
Boiling Point: 459.21°C (rough estimate)
Flash Point: 388.3±35.7 °C
Refractive Index: 1.7000 (estimate)
Solubility: DMSO: >10mg/mL
PSA: 144.47000
LogP: -0.90710
Vapor Pressure: 0.0±2.4 mmHg at 25°C

Triciribine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
RTECS：RY8455000
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Triciribine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-15457-10mM*1mLinDMSO	Triciribine	35943-35-2	≥98.0%	10mM*1mLinDMSO	￥921	2023-07-26
MedChemExpress	HY-15457-5mg	Triciribine	35943-35-2	98.59%	5mg	￥837	2025-04-16
MedChemExpress	HY-15457-10mg	Triciribine	35943-35-2	98.59%	10mg	￥1150	2025-04-16
MedChemExpress	HY-15457-50mg	Triciribine	35943-35-2	98.59%	50mg	￥3800	2025-04-16
MedChemExpress	HY-15457-100mg	Triciribine	35943-35-2	98.59%	100mg	￥5850	2025-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T126748-10mg	Triciribine	35943-35-2	≥99%	10mg	¥793.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T126748-1mg	Triciribine	35943-35-2	≥99%	1mg	￥419.00	2021-05-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T126748-50mg	Triciribine	35943-35-2	≥99%	50mg	¥2912.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T126748-5mg	Triciribine	35943-35-2	≥99%	5mg	¥576.90	2023-08-31
DC Chemicals	DC8757-100 mg	Triciribine	35943-35-2	>98%	100mg	$550.0	2022-02-28